Cas no 2649017-41-2 (5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole)

5-Chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole is a specialized heterocyclic compound featuring a reactive isocyanate group bound to a cyclopropane ring, fused with a chlorinated pyrazole core. This structure offers unique reactivity, particularly in cycloaddition and nucleophilic addition reactions, making it valuable for synthesizing functionalized pyrazole derivatives. The presence of the isocyanate moiety enables efficient incorporation into polymers or small-molecule scaffolds, while the chloro and methyl substituents enhance stability and modulate electronic properties. Its rigid cyclopropyl spacer contributes to steric control in reaction pathways. This compound is suited for applications in medicinal chemistry, agrochemical research, and materials science, where precise functionalization and structural diversity are critical.
5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole structure
2649017-41-2 structure
Product Name:5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole
CAS No:2649017-41-2
MF:C9H10ClN3O
MW:211.648200511932
CID:6035985
PubChem ID:165680640
Update Time:2025-10-28

5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole
    • EN300-1977939
    • 2649017-41-2
    • Inchi: 1S/C9H10ClN3O/c1-6-7(8(10)13(2)12-6)9(3-4-9)11-5-14/h3-4H2,1-2H3
    • InChI Key: SHXCNPXCXWEGGQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=NN1C)C1(CC1)N=C=O

Computed Properties

  • Exact Mass: 211.0512396g/mol
  • Monoisotopic Mass: 211.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.2Ų

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Additional information on 5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole

5-Chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 2649017-41-2, known as 5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. The pyrazole ring system at the core of this molecule contributes to its stability and reactivity, making it a valuable component in modern chemical synthesis.

Recent studies have highlighted the importance of isocyanate-containing compounds like this one in the development of novel polymers and coatings. The cyclopropyl group attached to the pyrazole ring introduces strain and reactivity, which can be harnessed for specific chemical transformations. Researchers have explored the use of this compound in click chemistry reactions, where its reactivity with alcohols and amines has been exploited to form stable urethane linkages. These findings underscore its potential as a versatile building block in organic synthesis.

In the field of pharmacology, 5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole has shown promise as a lead compound for drug discovery. Its ability to modulate enzyme activity and interact with biological targets makes it a candidate for developing new therapeutic agents. Recent advancements in computational chemistry have enabled researchers to model the compound's interactions with proteins, providing insights into its potential pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the isocyanate group is typically achieved through reaction with phosgene or other carbonylating agents, while the pyrazole ring is formed via cyclization reactions under controlled conditions. These methods ensure high yields and purity, making the compound suitable for large-scale production.

Environmental considerations have also played a role in recent research involving this compound. Scientists have investigated its biodegradability and toxicity profiles to assess its suitability for use in agrochemicals and other applications where environmental impact is a concern. Preliminary studies suggest that the compound exhibits low toxicity to non-target organisms, making it a safer alternative to traditional chemicals.

In conclusion, 5-chloro-4-(1-isocyanatocyclopropyl)-1,3-dimethyl-1H-pyrazole (CAS No. 2649017-41-2) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthetic and computational chemistry, position it as a key player in the development of new materials and therapies. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of modern chemistry.

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